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Compound of Interest

Compound Name: Anthracene-D10

Cat. No.: B048595

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the material safety data for
Anthracene-D10. It is intended to serve as a comprehensive resource for researchers,
scientists, and professionals in drug development who may handle this compound. This guide
consolidates critical safety information, toxicological data, and standardized experimental
protocols.

Chemical and Physical Properties

Anthracene-D10 is a deuterated form of anthracene, a solid polycyclic aromatic hydrocarbon
(PAH).[1] While it is not considered genotoxic or carcinogenic, it can pose a threat to aquatic
life.[2] The physical and chemical properties of Anthracene-D10 are summarized below.
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Property Value Reference(s)
Chemical Formula C14D10 [3][4]
Molecular Weight 188.29 g/mol [3B1141[5]

CAS Number 1719-06-8 [31[4]
Appearance Beige-yellow solid [6]

Melting Point 210-215 °C [31[4]

Boiling Point 340 °C [31[4]

Flash Point 121 °C (closed cup) [31[7]

Relative Density

1.2 g/cm3

[3]

Solubility

Insoluble in water

Isotopic Purity

98 atom % D

[4]

Hazard Identification and Classification

Anthracene-D10 is classified as a hazardous substance. The following table summarizes its

hazard statements according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).

Hazard Class

GHS Classification

Hazard Statement(s)

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Category 3 (Respiratory tract

H335: May cause respiratory

single exposure irritation) irritation
Hazardous to the aquatic . o
) Category 1 H400: Very toxic to aquatic life
environment, acute hazard
Hazardous to the aquatic H410: Very toxic to aquatic life
Category 1

environment, chronic hazard

with long lasting effects
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Signal Word: Warning

Pictograms:

Toxicological Information

The toxicological profile of Anthracene-D10 is considered to be similar to that of its non-
deuterated counterpart, anthracene.
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Toxicological Endpoint Summary of Effects Reference(s)

No data available for
Anthracene-D10. For
o anthracene, a 90-day study in
Acute Toxicity (Oral) ) [8]
mice showed no treatment-
related effects at doses up to

1000 mg/kg bw/d.

Causes skin irritation.[2][3]
Contact can lead to itching and
o burning, which is aggravated
Skin Irritation i
by sunlight.[9] Fumes can also
cause mild skin irritation in

mice.[8]

Causes serious eye irritation.
Eye Irritation [2][3] Vapors may also cause

mild eye irritation.[8]

May cause respiratory tract
irritation.[2][3] Inhalation of
dust can irritate the nose and

Respiratory Irritation throat, leading to coughing and
wheezing.[9][10] Fumes at 4.7
mg/m3 can cause mild

irritation.[8]

There is limited evidence of
carcinogenicity in animal
studies for anthracene.[11] The
] o International Agency for
Carcinegenicity Research on Cancer (IARC)
classifies it as Group 2B:
Possibly carcinogenic to

humans.[1]

Aquatic Toxicity Very toxic to aquatic life with
long-lasting effects.[2][3] The
96-hour LC50 for freshwater
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fish is reported to be between
1.3 to 46 ug/L.

Experimental Protocols

Detailed methodologies for assessing the key toxicological endpoints are outlined below, based

on internationally recognized guidelines.

Skin Irritation Testing (based on OECD Guideline 439)

The in vitro skin irritation test utilizes a reconstructed human epidermis (RhE) model, which
mimics the biochemical and physiological properties of the upper layers of human skin.[7][12]
[13][14]

Experimental Workflow:
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Preparation

Pre-warm RhE models
(37°C, 5% CO2, 60 min)

Replace culture medium

Incubate for 18 hours

Exposure
/

& J

Apply Controls
(Negative: Ultrapure water
Positive: 5% SDS)

Apply Anthracene-D10
(30p! liquid or 25mg solid)

Incubate for 60 minutes

/Post-Expost re & Analysis\

&

Wash models to remove
test item and controls

Perform MTT assay to
measure cell viability

Read absorbance

Calculate % viability vs.
negative control

- J

NN
URURIN

Classification

Viability < 50%?

Yes No

Classify as Irritant

(UN GHS Category 2) Classify as Non-Irritant

Click to download full resolution via product page

In Vitro Skin Irritation Testing Workflow.
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Eye Irritation Testing (based on OECD Guideline 496)

The Ocular Irritection® assay is an in vitro method that models changes in corneal opacity to
identify substances that can cause serious eye damage or irritation.[15]

Experimental Workflow:
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Preparation

Rehydrate macromolecular
reagent matrix

Apply Anthracene-D10 to matrix

(neat or diluted based on properties) ARTE SO

Incubate for 24 hours at 25°C

4 N\

Analysis

(Visually inspect for turbidity)

Quantitatively measure turbidity
(if applicable)
- J

Classification

Significant turbidity?

Classify as causing

‘ No classification required
serious eye damage

cis-1,2-dihydroxy- - g cis-4-(2'-hydroxynaphth-3-yl) p g % .
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/Hazard Identification\

Skin Irritant
Eye Irritant

Respiratory Irritant
Aquatic Toxin

. J

Risk Assessment

( Assess potential for

skin/eye contact, inhalation,\
Lkand environmental release JJ

Control Measures

Use in fume hood or

Implement safe work Wear appropriate PPE:
well-ventilated area

procedures and training Gloves, Goggles, Lab Coat

Emergency Response
[&] J r

Provide immediate first aid Follow spill cleanup
for exposures procedures

Dispose of waste properly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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